Cas no 941940-26-7 (N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-(4-methylphenoxy)acetamide)

• Product Name: N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-(4-methylphenoxy)acetamide
• CAS No: 941940-26-7
• MF: C₁₇H₂₂N₂O₂S
• MW: 318.4338
• CID: 5460128
• Update Time: 2025-05-23

N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-(4-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-2-thiophen-2-ylethyl]-2-(4-methylphenoxy)acetamide
• N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-2-(p-tolyloxy)acetamide
• VU0492348-1
• N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-(4-methylphenoxy)acetamide

• Inchi： 1S/C17H22N2O2S/c1-13-6-8-14(9-7-13)21-12-17(20)18-11-15(19(2)3)16-5-4-10-22-16/h4-10,15H,11-12H2,1-3H3,(H,18,20)
• InChI Key： VUADWAZZIPUNGG-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C([H])(C([H])([H])N([H])C(C([H])([H])OC1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])=O)N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 344
• XLogP3: 2.9
• Topological Polar Surface Area: 69.8

Additional information on N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-(4-methylphenoxy)acetamide

Comprehensive Overview of N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-(4-methylphenoxy)acetamide (CAS No. 941940-26-7)

N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-(4-methylphenoxy)acetamide (CAS No. 941940-26-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound combines a thiophene ring, a dimethylamino group, and a 4-methylphenoxy moiety, making it a versatile candidate for further exploration in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which could pave the way for innovative therapeutic agents.

In recent years, the demand for heterocyclic compounds like N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-(4-methylphenoxy)acetamide has surged, driven by their relevance in medicinal chemistry and biotechnology. The compound's CAS No. 941940-26-7 is frequently searched in academic databases and patent filings, reflecting its growing importance. Users often inquire about its synthesis methods, physicochemical properties, and potential pharmacological effects. These queries align with broader trends in the scientific community, where structure-activity relationships (SAR) and drug-likeness are hot topics.

The thiophene component of this compound is particularly noteworthy, as thiophene derivatives are widely studied for their electronic properties and biological activities. Coupled with the dimethylamino group, which often enhances membrane permeability, the molecule exhibits promising characteristics for central nervous system (CNS) targeting. Meanwhile, the 4-methylphenoxy segment contributes to its lipophilicity, a critical factor in drug formulation and bioavailability.

From a synthetic chemistry perspective, N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-(4-methylphenoxy)acetamide presents intriguing challenges and opportunities. Researchers are exploring green chemistry approaches to its synthesis, aiming to reduce environmental impact while maintaining high yields. This aligns with the global push for sustainable chemical processes, a topic frequently searched in conjunction with organic synthesis.

In the context of drug discovery, this compound's potential as a lead molecule is under investigation. Preliminary studies suggest it may interact with neurotransmitter receptors or enzyme targets, though further validation is required. The scientific community is also keen on understanding its metabolic stability and toxicity profile, which are critical for advancing it to preclinical stages. These aspects are often highlighted in AI-driven drug design discussions, another trending topic in modern research.

Beyond pharmaceuticals, N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-(4-methylphenoxy)acetamide may find applications in material science. Its conjugated system and electron-rich regions make it a candidate for organic electronics, such as OLEDs or sensors. This interdisciplinary potential further elevates its profile in both academic and industrial settings.

In summary, N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-(4-methylphenoxy)acetamide (CAS No. 941940-26-7) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted properties and alignment with current research trends ensure its continued relevance in scientific discourse. For those exploring innovative compounds or cutting-edge applications, this molecule offers a wealth of opportunities for further study and development.